1-(7-Methyl-3,5-dihydro-2H-1,4-benzoxazepin-4-yl)prop-2-en-1-one

• IUPAC Name: 1-(7-methyl-3,5-dihydro-2H-1,4-benzoxazepin-4-yl)prop-2-en-1-one
• InChI: InChI=1S/C13H15NO2/c1-3-13(15)14-6-7-16-12-5-4-10(2)8-11(12)9-14/h3-5,8H,1,6-7,9H2,2H3
• InChI Key: NCPUUBQQIHAWPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OCCN(C2)C(=O)C=C
• Molecular Formula: C13H15NO2
• Molecular Weight: 217.26 g/mol

Description

Benzoxazepine derivatives are a class of compounds that have been synthesized and characterized using various techniques. They are known to exhibit a wide range of biological activities.

Synthesis Analysis

Benzoxazepine derivatives have been synthesized by a variety of methods. For example, one method involves the Michael addition reaction of 7-chloro-1,3-dihydro-5-phenyl-2H-1,4-benzodiazepine-2-ones with fumaric esters.

Molecular Structure Analysis

The molecular structure of benzoxazepine derivatives can be confirmed by techniques such as FT-IR, 1H-NMR, 13C-NMR and MASS spectroscopy.

Chemical Reactions Analysis

The chemical reactions of benzoxazepine derivatives can vary widely depending on the specific compound and conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzoxazepine derivatives can be determined using various techniques. For example, the yield and melting point of a compound can be determined.

Mechanism of Action

The mechanism of action of benzoxazepine derivatives can also vary widely. Some compounds have shown anticancer properties, potentially by inducing cell cycle arrest in the G2/M phase.

Safety and Hazards

The safety and hazards of benzoxazepine derivatives can depend on the specific compound. Some compounds have shown potent cytotoxicity in both benign and metastatic breast cancer cells.

Future Directions

Future research could focus on the development of new benzoxazepine derivatives with improved biological activity. The inclusion of peptide and dipeptide moieties in 3-substituent side chains are a recent development.